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Compound of Interest

Compound Name: Flupyrsulfuron-methyl

Cat. No.: B1329956

An in-depth examination of the discovery, development, and mechanism of action of the
sulfonylurea herbicide, Flupyrsulfuron-methyl.

Introduction

Flupyrsulfuron-methyl is a selective, post-emergence sulfonylurea herbicide developed by
DuPont for the control of grass and broadleaf weeds in cereal crops.[1][2] Its journey from
discovery to commercialization is a testament to the advancements in synthetic chemistry and
a deeper understanding of plant biochemistry. This technical guide provides a comprehensive
overview of the discovery and developmental history of Flupyrsulfuron-methyl, its mode of
action, and the key experimental methodologies employed in its evaluation.

Discovery and Developmental History

The story of Flupyrsulfuron-methyl is intrinsically linked to the broader history of sulfonylurea
herbicides, a class of compounds that revolutionized weed control with their high efficacy at low
application rates.[3][4] The first sulfonylurea herbicide was discovered by George Levitt at
DuPont in 1975.[3][5] This breakthrough paved the way for the development of a wide range of
related compounds with varying spectrums of activity and crop selectivity.

Flupyrsulfuron-methyl, a 5-substituted sulfonylurea, was introduced by DuPont around 1998.
[6] Its development was driven by the need for effective control of problematic weeds in
cereals, such as blackgrass (Alopecurus myosuroides).[1][7] The key to its selectivity in crops
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like wheat and barley lies in the rapid metabolic degradation of the herbicide in the crop plant,
while it is metabolized much slower in susceptible weed species.[7]

Developmental Timeline:

1975: Discovery of the first sulfonylurea herbicide by George Levitt at DuPont.[3]

e 1980s: Extensive research and development of various sulfonylurea herbicides by DuPont
and other companies.[3]

o Late 1990s: Introduction of Flupyrsulfuron-methyl by DuPont as a selective herbicide for
cereals.[6]

e 2009: Ateam at DuPont receives an award for the development of soluble granule (SG)
formulations of sulfonylurea herbicides, improving their delivery and efficacy.[4]
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Discovery Phase Development & Synthesis Commercialization Formulation Improvement

Discovery of Sulfonylureas : - Introduction to Market Development of Soluble Granules
(1975) Synthesis of Flupyrsulfuron-methyl (c. 1998) (2009)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1329956?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/341.htm
https://aeru.herts.ac.uk/aeru/iupac/Reports/1553.htm
https://www.agrodiv.org/timeline/first-sulfonyl-urea-discovered-by-george-levitt-of-dupont/
https://www.chemeurope.com/en/news/113797/dupont-soluble-sulfonylurea-herbicides-science-award.html
https://www.researchgate.net/publication/301074054_Development_of_herbicides_after_1945
https://crcu.jlu.edu.cn/EN/Y2011/V27/I1/60
https://www.jstage.jst.go.jp/article/jpestics/46/2/46_D21-012/_html/-char/ja
https://www.jstage.jst.go.jp/article/jpestics/46/2/46_D21-012/_html/-char/ja
https://my.ucanr.edu/repository/a/index.cfm?a=161785
https://www.benchchem.com/product/b1329956#flupyrsulfuron-methyl-discovery-and-developmental-history
https://www.benchchem.com/product/b1329956#flupyrsulfuron-methyl-discovery-and-developmental-history
https://www.benchchem.com/product/b1329956#flupyrsulfuron-methyl-discovery-and-developmental-history
https://www.benchchem.com/product/b1329956#flupyrsulfuron-methyl-discovery-and-developmental-history
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329956?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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